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Compound of Interest

Compound Name: (S)-3-(4-Chlorophenyl)piperidine
Cat. No.: B11752716
Get Quote

Technical Whitepaper: (S)-3-(4-
Chlorophenyl)piperidine

Physicochemical Profile, Synthetic Pathways, and Medicinal Utility

Executive Summary

(S)-3-(4-Chlorophenyl)piperidine (CAS 1336067-62-9) is a high-value chiral heterocyclic
scaffold employed in the synthesis of pharmaceutical agents targeting the Central Nervous
System (CNS) and oncology pathways. As a privileged structure, the 3-arylpiperidine core
serves as a critical pharmacophore in Poly (ADP-ribose) polymerase (PARP) inhibitors (e.qg.,
Niraparib analogs) and monoamine reuptake inhibitors. This guide delineates the
physicochemical properties, validated synthetic routes, and handling protocols required for the
rigorous application of this intermediate in drug development.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]
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The compound is a secondary amine featuring a chlorophenyl substituent at the stereogenic 3-
position of the piperidine ring. The (S)-configuration is frequently the eutomer (biologically
active enantiomer) in target receptor interactions, necessitating high optical purity (>98% ee).

Table 1: Physicochemical Profile

Property Data

CAS Number 1336067-62-9

IUPAC Name (3S)-3-(4-chlorophenyl)piperidine
Molecular Formula C11H14CIN

Molecular Weight 195.69 g/mol

Chirality (S)-Enantiomer

Viscous oil or low-melting solid (free base);

Physical State ) ]
White solid (HCI salt)

Boiling Point ~290 °C (Predicted at 760 mmHg)
pKa ~10.5 (Piperidine nitrogen)
. Soluble in DMSO, Methanol, DCM; Sparingly
Solubility )
soluble in water (free base)
LogP ~2.8 (Predicted)

Synthetic Pathways & Manufacturing[5][7][9][12]

The synthesis of (S)-3-(4-Chlorophenyl)piperidine requires strategies that control the
stereocenter at C3. While classical resolution is used for early-stage discovery, asymmetric
catalysis is preferred for process scalability.

Method A: Classical Resolution (Discovery Scale)

This route relies on the synthesis of the racemate followed by chiral resolution.

o Grignard Addition: Reaction of 1-benzyl-3-piperidone with 4-chlorophenylmagnesium
bromide.
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o Dehydration/Reduction: Acid-catalyzed dehydration followed by Pd/C hydrogenation yields

racemic 3-(4-chlorophenyl)piperidine.

e Chiral Resolution: Crystallization with (S)-(+)-Mandelic acid or Di-p-toluoyl-L-tartaric acid
selectively precipitates the (S)-isomer salt.

Method B: Asymmetric Hydrogenation (Process Scale)

For large-scale production, transition-metal catalyzed asymmetric hydrogenation of a
tetrahydropyridine precursor is the gold standard.

o Precursor Synthesis: Suzuki coupling of 3-borono-pyridine (or enol triflate) with 1-chloro-4-

iodobenzene.

o Asymmetric Reduction: Hydrogenation using a Rhodium (Rh) or Ruthenium (Ru) catalyst
with a chiral phosphine ligand (e.g., Rh(COD)(R,R)-DIPAMP or Rh-FerroTANE).

o Mechanism: The catalyst coordinates to the enamine double bond, directing hydride attack to
the Re-face or Si-face to establish the (S)-configuration.
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Figure 1: Comparison of synthetic workflows. Route B (Asymmetric Hydrogenation) is preferred

for scale-up to minimize waste from the distomer.

Medicinal Chemistry Applications

The (S)-3-(4-Chlorophenyl)piperidine moiety functions as a bioisostere for 3-
phenylpyrrolidines and other aryl-cycloalkylamines. Its pharmacological utility spans two

primary therapeutic areas:
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PARP Inhibitors (Oncology)

This scaffold is a structural analog of the core found in Niraparib (Zejula).

e Mechanism: The piperidine nitrogen binds to the PARP enzyme active site or serves as a
solubilizing linker, while the aryl group stacks within the hydrophobic pocket.

o Synthetic Utility: The 4-chloro group acts as a "masked" functionality. Through Buchwald-
Hartwig amination, it can be converted to the aniline required for Niraparib-like structures, or
coupled via Suzuki reactions to extend the scaffold.

Monoamine Transporter Modulators (CNS)

The 3-arylpiperidine core is a "privileged scaffold" for Triple Reuptake Inhibitors (TRI) targeting
Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters.

e Pharmacophore: The distance between the basic nitrogen and the centroid of the aromatic
ring (~5.5 A) mimics the endogenous neurotransmitters.

o Stereochemistry: The (S)-enantiomer often exhibits superior selectivity for SERT/NET over
DAT compared to the (R)-enantiomer, reducing abuse potential.
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Hydrophobic Interaction
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Figure 2: Pharmacophore mapping of the scaffold against key biological targets (PARP and
Monoamine Transporters).

Handling, Stability & Safety

Signal Word: DANGER

Hazards[13]

e H314: Causes severe skin burns and eye damage (Corrosive).[1][2][3][4]
o H302: Harmful if swallowed.[1][2][5][3]

e H317: May cause an allergic skin reaction.

Storage & Stability

o Storage: Store at 2—8°C under an inert atmosphere (Argon/Nitrogen). The free base is
sensitive to CO:z (carbamate formation) and oxidation.

e Salt Form: The Hydrochloride (HCI) salt is highly recommended for long-term storage due to
its non-hygroscopic nature and enhanced stability.

Analytical Validation (Chiral HPLC)

To verify enantiomeric excess (ee):

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate).

Mobile Phase: Hexane:lsopropanol:Diethylamine (90:10:0.1).

Detection: UV @ 220 nm.

Criterion: (S)-isomer should elute distinct from the (R)-isomer (Selectivity factor
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Chiral Resolution & Synthesis:BenchChem Technical Guide. "The Discovery and Synthesis
of Chlorophenyl-Containing Piperidines.” Available at:

Pharmacological Relevance (Niraparib Intermediates):Google Patents. "Methods for
synthesizing (R)-3-phenylpiperidine or/and (S)-3-phenylpiperidine and chiral intermediates of
niraparib (W0O2019165981A1)." Available at:

Monoamine Transporter Activity:Journal of Medicinal Chemistry. "Discovery of 4-Amino-N-
[(1S)-1-(4-chlorophenyl)-3-hydroxypropyl]-1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidine-4-
carboxamide (AZD5363)." (Contextual relevance to chiral piperidine synthesis). Available at:

Safety Data:Sigma-Aldrich. "Safety Data Sheet: 3-(4-Chlorophenyl)piperidine." Available at:

Enantioseparation Methods:ResearchGate. "Separation of 4-(3-Chlorophenyl)piperidine
enantiomers.” (Methodology applicable to 3-isomer). Available at:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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